Cas no 77225-68-4 (PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER)

• Product Name: PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER
• CAS No: 77225-68-4
• MF: C₆H₁₆NO₃P
• MW: 181.169902801514
• CID: 3489842
• PubChem ID: 3366096
• Update Time: 2025-11-01

PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER
• Phosphonic acid, P-[(methylamino)methyl]-, diethyl ester
• Diethyl ((methylamino)methyl)phosphonate
• SCHEMBL14532518
• diethyl [(methylamino)methyl]phosphonate
• 77225-68-4
• EN300-261166
• diethyl[(methylamino)methyl]phosphonate

• Inchi： 1S/C6H16NO3P/c1-4-9-11(8,6-7-3)10-5-2/h7H,4-6H2,1-3H3
• InChI Key： OTKFWEJWFSHXBV-UHFFFAOYSA-N
• SMILES： P(CNC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 181.08678037Da
• Monoisotopic Mass: 181.08678037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER

PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER (CAS No. 77225-68-4): A Comprehensive Overview

PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHYL ESTER, identified by the CAS number 77225-68-4, is a significant compound in the field of chemical and pharmaceutical research. This diethyl ester derivative of phosphonic acid features a unique structural configuration that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a methylamino group and a diethyl ester moiety imparts distinct chemical properties that are exploited in multiple applications, ranging from drug development to material science.

The compound's molecular structure, characterized by the presence of a central phosphorus atom double-bonded to an oxygen atom and single-bonded to two hydroxyl groups, contributes to its reactivity and versatility. The diethyl ester groups enhance solubility in organic solvents while the methylamino substituent introduces basicity and potential for further functionalization. These attributes make it a preferred choice for researchers seeking to develop novel compounds with tailored biological activities.

In recent years, the pharmaceutical industry has shown increasing interest in phosphonic acid derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of such compounds as inhibitors in enzyme-catalyzed reactions, particularly those involving metalloenzymes. The chelating ability of the phosphonate group allows for selective binding with metal ions, which is crucial in designing therapeutic agents targeting metal-dependent pathologies such as cancer and infectious diseases.

One of the most notable applications of PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHL ESTER is in the development of antiviral and anticancer agents. Researchers have demonstrated its efficacy in modulating pathways critical for viral replication and tumor growth. For instance, derivatives of this compound have been investigated for their ability to inhibit proteases essential for HIV replication. Similarly, studies suggest that modifications at the phosphonate core can enhance binding affinity to kinases involved in cancer cell proliferation.

The compound's utility extends beyond pharmaceuticals into agrochemicals and industrial applications. Its stability under various environmental conditions makes it suitable for use as a corrosion inhibitor in metal processing industries. Additionally, its ability to form stable complexes with transition metals has been leveraged in catalytic processes aimed at optimizing chemical synthesis pathways.

Advances in synthetic methodologies have further expanded the scope of PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHL ESTER applications. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled rapid production scales with high purity standards. These innovations are particularly beneficial for pharmaceutical manufacturers seeking cost-effective and scalable synthesis methods for drug candidates.

The safety profile of this compound is another critical aspect that merits attention. While it does not exhibit acute toxicity at typical usage levels, proper handling protocols must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, particularly when exposed to moisture or elevated temperatures. Regular monitoring of environmental exposure is recommended to maintain compliance with occupational health regulations.

The future prospects for PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHL ESTER are promising, driven by ongoing research into novel therapeutic applications and sustainable manufacturing practices. Collaborative efforts between academia and industry are likely to yield innovative derivatives with enhanced pharmacological properties. Furthermore, green chemistry initiatives may lead to more environmentally friendly synthetic routes that minimize waste generation and energy consumption.

In conclusion, PHOSPHONIC ACID, [(METHYLAMINO)METHYL]-, DIETHL ESTER (CAS No. 77225-68-4) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and industrial processes. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is set to grow even further.